3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-bromo-4-[(3-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10BrFO2/c15-13-7-10(8-17)4-5-14(13)18-9-11-2-1-3-12(16)6-11/h1-8H,9H2
• InChI Key: IWMDVRVERRPCFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)C=O)Br
• Molecular Formula: C14H10BrFO2
• Molecular Weight: 309.13 g/mol

Description

3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as 3-bromo-4-[(3-fluorophenyl)methoxy]benzaldehyde and is commonly used as a reagent in organic chemistry.

Mechanism of Action

The mechanism of action of 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde is not well understood. However, it is believed that this compound acts as a nucleophile, attacking electrophilic centers in organic molecules to form covalent bonds.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde. However, it is believed that this compound is relatively non-toxic and does not have any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde. One of the main areas of research is in the development of new synthetic methods for this compound. Another area of research is in the development of new applications for this compound in various fields such as medicine, materials science, and environmental science. Additionally, there is a need for further research on the biochemical and physiological effects of this compound to better understand its potential applications in medicine and other fields.

Synthesis Methods

The synthesis of 3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde involves the reaction between 3-bromo-4-hydroxybenzaldehyde and 3-fluorobenzyl alcohol in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Scientific Research Applications

3-bromo-4-[(3-fluorobenzyl)oxy]benzaldehyde has been extensively studied for its potential applications in various fields of scientific research. One of the main applications of this compound is in the field of organic chemistry, where it is used as a reagent for the synthesis of various organic compounds.